Cas no 1522646-03-2 (2-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetonitrile)

• Product Name: 2-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetonitrile
• CAS No: 1522646-03-2
• MF: C₈H₉N₃O
• MW: 163.176561117172
• MDL: MFCD21860546
• CID: 5607108
• PubChem ID: 79355022
• Update Time: 2025-06-09

2-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyridineacetonitrile, 5-amino-4-methyl-2-oxo-
• 2-(5-Amino-4-methyl-2-oxopyridin-1(2h)-yl)acetonitrile
• EN300-804918
• 1522646-03-2
• 2-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetonitrile
• CS-0305851
• AKOS017908338

• MDL： MFCD21860546
• Inchi： 1S/C8H9N3O/c1-6-4-8(12)11(3-2-9)5-7(6)10/h4-5H,3,10H2,1H3
• InChI Key： JSZGNYIIWYPHJX-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC#N)C=C(N)C(C)=C1

Computed Properties

• Exact Mass: 163.074561919g/mol
• Monoisotopic Mass: 163.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 357.5±42.0 °C(Predicted)
• pka: 4.32±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 2-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetonitrile

Introduction to 2-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetonitrile (CAS No. 1522646-03-2) and Its Emerging Applications in Chemical Biology

2-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetonitrile, identified by the chemical abstracts service number 1522646-03-2, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the dihydropyridine class, which is well-known for its role in pharmaceuticals and bioactive molecules. The presence of both an amino group and a nitrile functionality in its molecular framework makes it a versatile scaffold for further derivatization and exploration of its biological activities.

The molecular structure of 2-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetonitrile consists of a pyridine ring substituted with a methyl group at the 4-position, an oxo group at the 2-position, and an amino group at the 5-position. The nitrile group at the 1-position of the dihydropyridine core contributes to its reactivity and potential for interaction with biological targets. This configuration allows the compound to serve as a precursor in synthesizing more complex molecules, including potential drug candidates and biochemical probes.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. Dihydropyridines, in particular, have been extensively studied for their applications in cardiovascular drugs, such as calcium channel blockers. However, their utility extends beyond this domain, and modifications to their core structure have led to discoveries in other therapeutic areas. The compound 2-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetonitrile represents such a modification, where the introduction of an amino group and a nitrile moiety enhances its pharmacological profile.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in various diseases, including cancer and inflammatory disorders. The amino group at the 5-position of 2-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetonitrile can be exploited to design molecules that interact with kinase active sites or modulate their activity. Furthermore, the nitrile group can serve as a handle for further chemical modifications, enabling the synthesis of libraries of compounds for high-throughput screening.

Recent studies have demonstrated that derivatives of dihydropyridines can exhibit potent inhibitory effects on specific kinases by binding to their ATP-binding pockets. For instance, modifications at the 3-position of the dihydropyridine ring have been shown to enhance binding affinity and selectivity towards certain kinases. While 2-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetonitrile itself may not be directly used as a drug, it serves as a valuable building block for designing more sophisticated kinase inhibitors. Its structural features provide a balance between flexibility and rigidity, allowing for optimal interactions with biological targets.

The compound also holds promise in the field of drug discovery due to its ability to cross-react with other functional groups under various chemical conditions. This reactivity makes it an excellent candidate for exploring novel synthetic pathways and developing new methodologies for constructing heterocyclic scaffolds. Researchers have leveraged its reactivity to introduce additional substituents or link it to other pharmacophores, creating hybrid molecules with enhanced biological activity.

In addition to its applications in kinase inhibition, 2-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetonitrile has shown potential in other areas of chemical biology. For example, it can be used as a ligand in metal complexes that exhibit catalytic or spectroscopic properties useful for biochemical assays. The combination of nitrogen-rich heterocycles with metal ions often leads to systems with unique electronic and steric properties that can be exploited in drug delivery systems or diagnostic tools.

The synthesis of 1522646_03_02 typically involves multi-step organic reactions starting from readily available precursors. The process often begins with the formation of the dihydropyridine core through cyclization reactions followed by functionalization at specific positions using standard organic transformations such as nucleophilic substitution or condensation reactions. The introduction of the nitrile group is commonly achieved through cyanation reactions or from cyano-containing intermediates.

The purity and yield of CAS No 1522646_03_02 are crucial factors that influence its downstream applications. High-purity samples are essential for biological assays where impurities can interfere with experimental results. Advances in synthetic methodologies have enabled researchers to produce this compound with high yields and minimal side products, facilitating its use in both academic research and industrial applications.

The growing interest in dihydropyridine derivatives has spurred innovation in synthetic chemistry aimed at improving accessibility and scalability. Continuous flow chemistry has emerged as a particularly promising approach for synthesizing complex heterocyclic compounds like 1522646_03_02 efficiently and sustainably. This methodology allows for precise control over reaction conditions, leading to higher yields and better reproducibility compared to traditional batch processing techniques.

Future research directions may explore new derivatives of (5-amino-substituted dihydropyridine acetonitrile) by modifying other positions on the core structure or incorporating different functional groups into the molecule. Such modifications could lead to compounds with enhanced potency or selectivity against specific biological targets. Additionally, computational modeling techniques will play an increasingly important role in predicting how structural changes affect biological activity before experimental validation becomes necessary.

The versatility of (CAS No: 1522646_03_02) makes it an attractive scaffold for interdisciplinary studies involving organic chemistry, medicinal chemistry, biochemistry, and pharmacology. Its ability to serve as both a precursor molecule and an active component underscores its significance as an intermediate product within broader research efforts aimed at discovering new therapeutic agents.